Cas no 75051-59-1 (1-(4-methoxyphenyl)-4-nitrosopiperazine)

• Product Name: 1-(4-methoxyphenyl)-4-nitrosopiperazine
• CAS No: 75051-59-1
• MF: C₁₁H₁₅N₃O₂
• MW: 221.255702257156
• MDL: MFCD34594862
• CID: 1117089
• PubChem ID: 12952715
• Update Time: 2025-10-30

1-(4-methoxyphenyl)-4-nitrosopiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)-4-nitroso-Piperazine
• 1-(4-methoxyphenyl)-4-nitrosopiperazine
• SCHEMBL11070338
• EN300-27716422
• JOLPXZBXQHYGDW-UHFFFAOYSA-N
• 75051-59-1

• MDL： MFCD34594862
• Inchi： 1S/C11H15N3O2/c1-16-11-4-2-10(3-5-11)13-6-8-14(12-15)9-7-13/h2-5H,6-9H2,1H3
• InChI Key： JOLPXZBXQHYGDW-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)N1CCN(CC1)N=O

Computed Properties

• Exact Mass: 221.116426730g/mol
• Monoisotopic Mass: 221.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 45.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(4-methoxyphenyl)-4-nitrosopiperazine

Recent Advances in the Study of 1-(4-methoxyphenyl)-4-nitrosopiperazine (CAS: 75051-59-1)

1-(4-methoxyphenyl)-4-nitrosopiperazine (CAS: 75051-59-1) is a nitrosamine derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. Nitrosamines are a class of compounds known for their diverse biological activities, including antimicrobial, anticancer, and enzyme inhibitory properties. This compound, in particular, has been the subject of several studies aimed at elucidating its mechanism of action, pharmacokinetics, and therapeutic potential.

Recent research has focused on the synthesis and characterization of 1-(4-methoxyphenyl)-4-nitrosopiperazine, with an emphasis on optimizing its chemical stability and bioavailability. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that the compound exhibits moderate stability under physiological conditions, making it a viable candidate for further drug development. The study also highlighted the compound's ability to interact with specific biological targets, such as cytochrome P450 enzymes, which play a crucial role in drug metabolism.

In addition to its pharmacological properties, 1-(4-methoxyphenyl)-4-nitrosopiperazine has been investigated for its potential role in cancer therapy. A preclinical study conducted by researchers at the National Cancer Institute (2024) revealed that the compound induces apoptosis in certain cancer cell lines, particularly those associated with breast and prostate cancers. The mechanism appears to involve the generation of reactive oxygen species (ROS) and the activation of pro-apoptotic pathways. These findings suggest that the compound could serve as a lead molecule for the development of novel anticancer agents.

Another area of interest is the compound's potential as an antimicrobial agent. A recent study published in Antimicrobial Agents and Chemotherapy (2023) reported that 1-(4-methoxyphenyl)-4-nitrosopiperazine exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The study also noted that the compound's efficacy is enhanced when used in combination with existing antibiotics, indicating a possible role in combating antibiotic resistance.

Despite these promising findings, challenges remain in the development of 1-(4-methoxyphenyl)-4-nitrosopiperazine as a therapeutic agent. Issues such as potential toxicity, limited solubility, and the need for targeted delivery systems must be addressed in future studies. Ongoing research is exploring various formulation strategies, including nanoparticle-based delivery systems, to overcome these limitations.

In conclusion, 1-(4-methoxyphenyl)-4-nitrosopiperazine (CAS: 75051-59-1) represents a promising compound with diverse biological activities. Recent studies have shed light on its potential applications in cancer therapy, antimicrobial treatment, and enzyme modulation. However, further research is needed to fully understand its mechanism of action and to optimize its pharmacological properties for clinical use. The compound's unique chemical structure and biological activity make it a valuable subject for ongoing and future research in the field of chemical biology and pharmaceutical sciences.